Cas no 738607-11-9 (CYCLOBUTANECARBOXYLIC ACID, 1,1'-(5-HYDROXY-1,9-NONANEDIYL)BIS-)
738607-11-9 structure
Product Name:CYCLOBUTANECARBOXYLIC ACID, 1,1'-(5-HYDROXY-1,9-NONANEDIYL)BIS-
CAS No:738607-11-9
MF:C19H32O5
MW:340.454386711121
CID:3412442
PubChem ID:21932024
Update Time:2025-04-21
CYCLOBUTANECARBOXYLIC ACID, 1,1'-(5-HYDROXY-1,9-NONANEDIYL)BIS- Chemical and Physical Properties
Names and Identifiers
-
- CYCLOBUTANECARBOXYLIC ACID, 1,1'-(5-HYDROXY-1,9-NONANEDIYL)BIS-
- SCHEMBL187698
- AIKFZECQSSCABG-UHFFFAOYSA-N
- DS-020692
- 1-[9-(1-carboxycyclobutyl)-5-hydroxynonyl]-1-cyclobutanecarboxylic acid
- 738607-11-9
-
- Inchi: 1S/C19H32O5/c20-15(7-1-3-9-18(16(21)22)11-5-12-18)8-2-4-10-19(17(23)24)13-6-14-19/h15,20H,1-14H2,(H,21,22)(H,23,24)
- InChI Key: AIKFZECQSSCABG-UHFFFAOYSA-N
- SMILES: OC(C1(CCCCC(CCCCC2(C(=O)O)CCC2)O)CCC1)=O
Computed Properties
- Exact Mass: 340.22497412Da
- Monoisotopic Mass: 340.22497412Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 12
- Complexity: 397
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 94.8Ų
CYCLOBUTANECARBOXYLIC ACID, 1,1'-(5-HYDROXY-1,9-NONANEDIYL)BIS- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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